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Compound of Interest

Compound Name: 2-Chloro-1H-indole hydrochloride

Cat. No.: B11908461 Get Quote

Executive Summary & Immediate Action
Do not dispose of this compound down the drain.

2-Chloro-1H-indole hydrochloride (and its free base 2-chloroindole) is classified as a

Halogenated Organic waste with additional Corrosive and Unstable characteristics.[1][2][3] Due

to the chlorine substitution at the C2 position, this compound is prone to hydrolytic

decomposition and must be segregated from non-halogenated solvents to prevent the

formation of dioxins during incineration and to avoid uncontrolled acid generation in waste

containers.[2]

Disposal Stream: Solid/Liquid Halogenated Waste (High-Temperature Incineration).[1][2][3]

RCRA Status: Hazardous Waste (Characteristic: Toxicity/Reactivity).[1][2][3]

Chemical Profile & Hazard Assessment
To manage disposal effectively, you must understand the "Why" behind the protocol.[2] This

compound presents a dual-threat: the indole core is environmentally toxic, and the

hydrochloride salt is acidic and moisture-sensitive.[1][2][3]

Physicochemical Data for Disposal Logic
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Property Value / Characteristic Operational Implication

Compound 2-Chloro-1H-indole (HCl salt)
CAS: 7135-31-1 (Free base

ref)

Hazard Class Corrosive, Acute Toxin
Requires acid-resistant PPE.

[1][2][3]

Stability Low / Light Sensitive

2-Haloindoles decompose to

oxindoles; do not store long-

term.[1][2][3]

Reactivity Acidic Hydrolysis

Releases HCl gas upon

contact with

moisture/oxidizers.[1][2][3]

Env. Toxicity Aquatic Acute 1
Zero-tolerance for drain

disposal.[1][2][3]

Expert Insight: The 2-chloro substituent on the indole ring activates the molecule toward

nucleophilic attack.[1][2][3] In the presence of water (even atmospheric moisture), the

hydrochloride salt can accelerate hydrolysis, releasing hydrochloric acid and degrading the

indole to 2-oxindole.[2][3] This instability means "old" bottles may have built up internal pressure

or hazardous degradation products.[1][2][3]

Operational Disposal Protocol
Follow this self-validating workflow to ensure compliance and safety.

Phase 1: Pre-Disposal Stabilization
Before moving the container, verify the state of the chemical.[1][2][3]
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Visual Inspection: Check for discoloration (darkening from off-white/yellow indicates

decomposition).[1][2][3]

Container Integrity: If the original container is compromised or the cap is stuck due to

corrosion (common with HCl salts), do not force it open.[1][2][3] Place the entire vessel into a

secondary overpack container (wide-mouth HDPE jar).

Phase 2: Waste Segregation (The "Stream C" Rule)
You must segregate this waste into the Halogenated stream.[1][2][3]

Why? Halogenated wastes require incineration at temperatures >1100°C with specific

scrubbers to neutralize acid gases (HCl) and prevent the formation of Polychlorinated

Dibenzodioxins (PCDDs).[1][2][3]

Incompatibility: NEVER mix with strong bases (exothermic neutralization) or bleach (sodium

hypochlorite), as this will generate deadly chlorine gas.[1][2][3]

Phase 3: Packaging & Labeling
Solids: Collect in a wide-mouth high-density polyethylene (HDPE) container. Glass is

acceptable but poses a breakage risk.[1][2][3]

Solutions: If the compound is dissolved (e.g., in DCM or DMSO), ensure the waste solvent is

compatible with the container.[2][3]

Note: If dissolved in DMSO, use HDPE (DMSO penetrates many gloves/plastics, carrying

the toxin with it).[2]

Labeling: Affix a hazardous waste tag.

Constituents: "2-Chloro-1H-indole HCl, [Solvent Name]"

Hazards: Check: Toxic, Corrosive, Environmental Hazard.[1][2][3][4]

Decision Logic & Workflow
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The following diagram outlines the decision process for disposing of 2-Chloro-1H-indole HCl,

ensuring no critical safety checks are missed.

Start: 2-Chloro-1H-indole HCl
Waste Identification

Physical State?

Solid / Powder

Solution / Mother Liquor

CRITICAL: Segregate to
Halogenated Waste Stream

Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

Presence of Cl-indole
contaminates stream

Select Container:
HDPE or Glass (No Metal)

Label: 'Halogenated Organic'
+ 'Corrosive' + 'Toxic'

Transfer to EHS for
High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of halogenated indole waste.

Emergency Contingencies
In the event of a spill or exposure during the disposal process:

Scenario Immediate Protocol

Spill (Solid)

Do not dry sweep (dust generation).[1][2][3]

Cover with a damp absorbent pad or use a

HEPA vacuum designated for hazardous

chemicals.[1][2][3] Scoop into a waste container.

Spill (Liquid)

Absorb with vermiculite or chem-pads.[1][2][3]

Do not use paper towels if the solvent is

oxidizing.[1][2][3] Place used absorbents in the

Halogenated Waste container.

Skin Contact

Wash immediately with soap and water for 15

minutes.[1][2][3] The HCl salt will cause

stinging; monitor for chemical burns.[2][3]

Eye Contact

Flush with water for 15 minutes.[1][2][3][5][6]

Seek medical attention immediately (Indoles are

severe eye irritants).[1][2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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